Cas no 1803757-31-4 (4-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid)

• Product Name: 4-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid
• CAS No: 1803757-31-4
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4941861
• Update Time: 2025-08-04

4-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid

• Inchi： 1S/C12H12BrNO3/c13-7-8-3-4-10(11(15)12(16)17)9(6-8)2-1-5-14/h3-4,6,11,15H,1-2,7H2,(H,16,17)
• InChI Key： SRWYLRYAFCUAMT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(C(=O)O)O)=C(C=1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.3
• Topological Polar Surface Area: 81.3

Additional information on 4-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid

Comprehensive Overview of 4-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid (CAS No. 1803757-31-4)

4-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid (CAS No. 1803757-31-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its bromomethyl and cyanoethyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its mandelic acid backbone further enhances its utility in chiral synthesis, making it a valuable asset in asymmetric catalysis and drug development.

In recent years, the demand for high-purity intermediates like 4-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly interested in its potential role in designing enzyme inhibitors and receptor modulators, which are critical in treating diseases such as cancer and metabolic disorders. The compound's CAS No. 1803757-31-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, the bromomethyl group in 4-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid offers a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Meanwhile, the cyanoethyl moiety provides a handle for further functionalization, such as reduction to amines or conversion to carboxylic acids. These attributes make the compound a multifunctional building block in organic synthesis, aligning with the industry's shift toward modular drug design.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Scientists are exploring solvent-free synthesis and catalytic methods to produce 4-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid with minimal waste, addressing the global push for sustainable chemical processes. This aligns with the broader trend of eco-friendly pharmaceuticals, a topic frequently queried in search engines.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1803757-31-4, ensuring its purity and stability for research applications. The compound's spectral data and chromatographic profiles are often shared in open-access journals, facilitating collaboration among chemists. This transparency is crucial for accelerating innovation in drug discovery pipelines.

In summary, 4-(Bromomethyl)-2-(2-cyanoethyl)mandelic acid (CAS No. 1803757-31-4) represents a convergence of synthetic utility, pharmaceutical potential, and sustainability. Its role in advancing chiral synthesis and biologically active molecules underscores its importance in modern chemistry. As research continues to uncover new applications, this compound is poised to remain a focal point in both academic and industrial settings.